Fluorocholine bromide

• Molecular Formula: C5H13BrFNO
• Molecular Weight: 202.07
• synonyms: N-(fluoromethyl)-2-hydroxy-N,N-dimethylethanaminium bromide

Description

Reference standard

Scientific Research Applications

Imaging of Kidney Tumors

Fluorocholine, specifically [18F]fluorocholine, plays a critical role in imaging kidney tumors. It is used in positron emission tomography (PET) for monitoring tumor metabolic activity. The molecular determinants of fluorocholine uptake have been studied, focusing on its influx kinetics mediated by the organic cation transporter 2 (OCT2, SLC22A2). This research indicates that OCT2's expression levels, which are altered in primary and metastatic cancer cells, could be exploited in renal cell carcinoma (RCC) imaging, enhancing detection sensitivity for metastatic lesions (Visentin et al., 2018).

Digestive Tumoral Cell Lines and Endocrine Tumor Model

In vitro and in vivo studies of [18F]fluorocholine have been conducted on digestive tumoral cell lines and an animal model of metastasized endocrine tumor. These studies show that [18F]fluorocholine uptake is related to the proliferative capacities of endocrine tumor cell lines, but the uptake in hepatic metastases was lower than that in normal liver cells. This highlights a possible influence of the microenvironment or competition for [18F]fluorocholine uptake between normal liver and endocrine tumor cells (Nejjari et al., 2008).

Evaluation of Prostate Cancer Bone Metastases

18F-fluorocholine PET/CT has been used for the evaluation of prostate cancer bone metastases. It's beneficial in the early detection of marrow-based metastases and helps in assessing response to hormone therapy. This method can also potentially differentiate between degenerative and malignant osseous abnormalities, although it may accumulate in recent traumatic bony lesions (Beheshti et al., 2016).

Radiotracer for Proliferative Activity

F-Fluorocholine, a versatile radiotracer, has been used for detecting proliferative or mitogenic activity in various cancers, including prostate, liver, esophagus, breast, brain, and lung cancers, as well as in lymphoma, sarcoma, melanoma, and parathyroid adenomas. Its diagnostic potential is being increasingly recognized in different types of cancer (Paudel et al., 2019).

PET with 18F-labelled Choline-based Tracers

18F-labelled choline derivatives, like 18F-fluorocholine, have been explored for PET imaging in various types of cancer. They are primarily utilized for evaluating prostate cancer, providing insights into detecting local and metastatic disease. Its application in other cancer types, including brain and liver tumors, is still developing (Mertens et al., 2010).

Biodistribution and Metabolism

Studies on biodistribution and metabolism of [18F]fluorocholine in different models, such as glioma cells and rats bearing glioma tumors, have provided insights into its handling and potential as an imaging agent. These studies help understand how fluorocholine is metabolized in the body and its implications for PET imaging in various cancers (Bansal et al., 2008).